Cas no 73023-02-6 (1,5-propano-2h-1,5-benzodiazepine, 3,4-dihydro-)

• Product Name: 1,5-propano-2h-1,5-benzodiazepine, 3,4-dihydro-
• CAS No: 73023-02-6
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 862549
• PubChem ID: 144570
• Update Time: 2025-04-19

1,5-propano-2h-1,5-benzodiazepine, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,5-propano-2h-1,5-benzodiazepine, 3,4-dihydro-
• 73023-02-6
• DTXSID60223298

• Inchi： 1S/C12H16N2/c1-2-6-12-11(5-1)13-7-3-9-14(12)10-4-8-13/h1-2,5-6H,3-4,7-10H2
• InChI Key： OHGZWOICYBLZOP-UHFFFAOYSA-N
• SMILES： N12C3C=CC=CC=3N(CCC1)CCC2

Computed Properties

• Exact Mass: 188.13148
• Monoisotopic Mass: 188.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 315.5°C at 760 mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.628
• PSA: 6.48